Cas no 1804065-84-6 (2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1804065-84-6
• MF: C₇H₃BrClFN₂O₂S
• MW: 313.531321763992
• CID: 4824546
• Update Time: 2025-06-14

2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride

• Inchi： 1S/C7H3BrClFN2O2S/c8-7-11-3-1-2-4(15(9,13)14)5(10)6(3)12-7/h1-2H,(H,11,12)
• InChI Key： YZHICQKJIIIDSU-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C(C=CC=2N1)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.6
• Topological Polar Surface Area: 71.2

Additional information on 2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride

Research Brief on 2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride (CAS: 1804065-84-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride (CAS: 1804065-84-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This sulfonyl chloride derivative serves as a critical intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and protein-protein interactions. Recent studies highlight its utility in constructing benzimidazole-based scaffolds, which are prevalent in FDA-approved drugs for antiviral, anticancer, and antimicrobial therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in developing covalent inhibitors for cysteine proteases, a class of enzymes implicated in neurodegenerative diseases and cancer metastasis. Researchers utilized 2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride as a key building block to introduce sulfonamide warheads, achieving nanomolar potency against cathepsin B while maintaining selectivity over related proteases. The electron-withdrawing bromo and fluoro substituents were found to enhance electrophilicity at the sulfonyl chloride moiety, facilitating efficient covalent bond formation with catalytic cysteine residues.

In parallel developments, the compound has shown promise in radiopharmaceutical applications. A Nature Communications paper (2024) detailed its incorporation into PET tracer candidates targeting fibroblast activation protein (FAP). The sulfonyl chloride group enabled rapid conjugation with amine-containing linkers, while the benzimidazole core provided optimal pharmacokinetic properties. Notably, the 4-fluoro substitution improved in vivo stability against defluorination, addressing a common limitation of fluorinated imaging agents.

Structural-activity relationship (SAR) studies have revealed that modifications at the 2-bromo position significantly influence target engagement. Computational modeling suggests this substituent occupies a hydrophobic pocket in multiple kinase targets, as evidenced by crystallographic data from recent CDK2 inhibitor complexes. The compound's synthetic versatility allows for late-stage diversification through palladium-catalyzed cross-coupling reactions, making it particularly valuable for library synthesis in fragment-based drug discovery campaigns.

From a safety and scalability perspective, recent process chemistry advancements have addressed initial challenges in large-scale production. A 2024 Organic Process Research & Development report described an improved synthetic route starting from 4-fluoro-1,2-diaminobenzene, achieving an overall yield of 68% with controlled exotherm management during sulfonylation. These developments position 2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride as a commercially viable intermediate for preclinical development.

Looking forward, the compound's unique combination of reactivity and structural features continues to inspire innovative applications. Ongoing research explores its potential in PROTAC design, where the sulfonyl chloride may serve as a linker attachment point for E3 ligase ligands. As the pharmaceutical industry increasingly prioritizes covalent drug modalities and targeted protein degradation, 2-Bromo-4-fluoro-1H-benzimidazole-5-sulfonyl chloride (CAS: 1804065-84-6) is poised to remain a valuable tool for medicinal chemists in the coming decade.